Autolytimycin

• Molecular Formula: C28H42N2O7
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C28H42N2O7/c1-16-10-20-13-21(15-22(31)14-20)30-27(33)17(2)8-7-9-23(35-5)26(37-28(29)34)19(4)12-18(3)25(32)24(11-16)36-6/h8,12-16,18,23-26,31-32H,7,9-11H2,1-6H3,(H2,29,34)(H,30,33)/b17-8+,19-12+/t16-,18+,23+,24+,25-,26+/m1/s1
• InChIKey: HUXWGTSMSXMDBH-UQMARRQJSA-N

Autolytimycin is a benzoquinone ansamycin antibiotic produced by the actinomycete Streptomyces autolyticus. Initially isolated and structurally elucidated as a new compound in 2000, it belongs to the geldanamycin class of ansamycins and is characterized by a macrocyclic lactam scaffold.

Autolytimycin: A Benzoquinone Ansamycin Antibiotic from Streptomyces autolyticus for Targeted Hsp90 and α-Glucosidase Research

Autolytimycin is a benzoquinone ansamycin antibiotic produced by the actinomycete Streptomyces autolyticus [1]. Initially isolated and structurally elucidated as a new compound in 2000, it belongs to the geldanamycin class of ansamycins and is characterized by a macrocyclic lactam scaffold [2]. Autolytimycin has been identified as a potent inhibitor of heat shock protein 90 (Hsp90), a validated oncology target, and also exhibits significant α-glucosidase (AGS) inhibitory activity relevant to type 2 diabetes research [3][4]. The compound is obtained via fermentation or total chemical synthesis and serves as a key chemical probe for studying chaperone inhibition and carbohydrate metabolism pathways [5].

Hsp90 and α-glucosidase dual-pathway study context

Ansamycin-based natural product probe for chaperone and metabolic pathway research

Cell cycle arrest mechanism differentiation in cancer cell models

• [1] Yin M, Jiang M, Ren Z, Dong Y, Lu T. The complete genome sequence of Streptomyces autolyticus CGMCC 0516, the producer of geldanamycin, autolytimycin, reblastatin and elaiophylin. J Biotechnol. 2017;252:27-31. View Source
• [2] Li MG, Wu SH, Zhao LX, Zhang Q, Li WJ, Cui XL, et al. Isolation and Structure Elucidation of Autolytimycin, A New Compound Produced by Streptomyces Autolyticus JX-47. Chin Chem Lett. 2001;12(10):903-906. View Source
• [3] Wrona IE, Gozman A, Taldone T, Chiosis G, Panek JS. Synthesis of reblastatin, autolytimycin, and non-benzoquinone analogues: potent inhibitors of heat shock protein 90. J Org Chem. 2010;75(9):2820-2835. View Source
• [4] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source
• [5] Stanway SJ, Thomas EJ. Synthesis of the C1-C8 fragment of autolytimycin. Tetrahedron. 2013;69(35):7395-7402. View Source

Why Autolytimycin Cannot Be Substituted by Generic Geldanamycin or Acarbose

Autolytimycin occupies a unique niche within the ansamycin antibiotic family due to its dual-target inhibitory profile and structural distinctions that confer quantifiably different potency compared to its closest analogs. Unlike geldanamycin, which exhibits significant hepatotoxicity and poor solubility limiting its clinical utility, autolytimycin demonstrates a distinct Hsp90 binding affinity that differs from the clinical candidate 17-AAG [1][2]. Moreover, autolytimycin possesses a novel α-glucosidase inhibitory activity not observed in other ansamycins, positioning it as a first-in-class chemical probe for this target [3]. Substituting autolytimycin with generic geldanamycin or acarbose would result in a loss of the specific potency gains and target selectivity that define its value in experimental systems requiring precise modulation of Hsp90 or AGS.

Geldanamycin

Hsp90 binding affinity and hepatocyte cytotoxicity endpoints may differ; solubility and toxicity profiles are not interchangeable

Acarbose

Lacks Hsp90 inhibition; α-glucosidase inhibitory potency and scaffold class are distinct

Other ansamycins

Do not exhibit α-glucosidase activity; dual-target profile is unique to autolytimycin

• [1] Wrona IE, Gozman A, Taldone T, Chiosis G, Panek JS. Synthesis of reblastatin, autolytimycin, and non-benzoquinone analogues: potent inhibitors of heat shock protein 90. J Org Chem. 2010;75(9):2820-2835. View Source
• [2] Panek JS, et al. Synthesis of Reblastatin, Autolytimycin, and Non-Benzoquinone Analogues: Potent Inhibitors of Heat Shock Protein 90 (Hsp90). J Org Chem. 2010;75(9):2820-2835. View Source
• [3] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source

Autolytimycin: Quantified Differentiation Evidence for Procurement and Assay Design

Superior Hsp90 Binding Affinity Compared to Clinical Candidate 17-AAG

In a competitive binding assay using breast cancer cell lysate, autolytimycin demonstrated enhanced binding to Hsp90 with an affinity of ~25 nM, outperforming the geldanamycin derivative 17-AAG which exhibited an affinity of ~100 nM [1]. This represents a 4-fold improvement in target engagement under identical experimental conditions.

Hsp90 binding affinity

Head-to-head

~25 nM vs 17-AAG ~100 nM

Reported higher target engagement in competitive binding assay context

Breast cancer cell lysate; affinity difference ~4-fold

Evidence Dimension	Hsp90 Binding Affinity
Target Compound Data	~25 nM
Comparator Or Baseline	17-AAG (17-allylamino-17-demethoxygeldanamycin) ~100 nM
Quantified Difference	4-fold higher affinity (lower Kd)
Conditions	Competitive binding assay to breast cancer cell lysate

Why This Matters

Higher binding affinity at lower concentrations translates to enhanced target engagement, potentially reducing required dosage and off-target effects in Hsp90-dependent experimental models.

• [1] Wrona IE, Gozman A, Taldone T, Chiosis G, Panek JS. Synthesis of reblastatin, autolytimycin, and non-benzoquinone analogues: potent inhibitors of heat shock protein 90. J Org Chem. 2010;75(9):2820-2835. View Source

Potent α-Glucosidase Inhibitory Activity Superior to Acarbose

Autolytimycin displayed α-glucosidase (AGS) inhibitory activity with an IC50 of 35.76 ± 0.40 μM, which is more potent than the clinical comparator acarbose (IC50 = 422.3 ± 8.4 μM) [1]. This represents an 11.8-fold improvement in potency in the same in vitro assay system.

α-Glucosidase inhibition

Head-to-head

IC50 35.76 ± 0.40 μM vs acarbose 422.3 ± 8.4 μM

Supports α-glucosidase inhibitor screening context with differentiated potency

In vitro assay; 11.8-fold higher reported potency

Evidence Dimension	α-Glucosidase Inhibition (IC50)
Target Compound Data	35.76 ± 0.40 μM
Comparator Or Baseline	Acarbose 422.3 ± 8.4 μM
Quantified Difference	11.8-fold more potent
Conditions	In vitro AGS inhibitory assay

Why This Matters

This quantitative potency advantage supports the selection of autolytimycin as a lead chemical probe for AGS inhibition studies, offering a structurally distinct scaffold from existing diabetes therapeutics.

• [1] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source

First-in-Class Ansamycin with α-Glucosidase Inhibitory Activity

Autolytimycin is the first reported ansamycin derivative to possess α-glucosidase inhibitory activity, a property not observed in other members of the ansamycin family including geldanamycin, herbimycin, and reblastatin [1]. This unique bioactivity expands the target profile of ansamycins beyond Hsp90 inhibition.

First-in-class AGS activity

Class-level

Unique among ansamycins

Expands ansamycin target profile; dual-target probe context

Comparative ansamycin analysis; qualitative novelty

Evidence Dimension	Novel Bioactivity within Ansamycin Class
Target Compound Data	First-in-class AGS inhibitor
Comparator Or Baseline	Other ansamycins (geldanamycin, herbimycin, reblastatin) show no AGS inhibition
Quantified Difference	Qualitative novelty (not quantified)
Conditions	In vitro AGS inhibitory assay; comparative analysis of ansamycin natural products

Why This Matters

The unique dual-target profile (Hsp90 + AGS) provides a distinct advantage for multi-target drug discovery programs and for probing the intersection of chaperone and metabolic pathways.

• [1] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source

Antiglioma Activity with Cell Cycle Arrest Mechanism Distinct from Seco-geldanamycin A

In a panel of glioma cell lines (U251, U87MG), autolytimycin exhibited potent antiproliferative activity and was shown to block cell cycle progression [1]. In contrast, seco-geldanamycin A, a structurally related analog, induced apoptosis in the same cell lines, indicating distinct mechanisms of action despite similar potency [1].

Glioma cell mechanism

Head-to-head

Cell cycle arrest vs apoptosis (seco-geldanamycin A)

Mechanistic divergence supports pathway-specific study design

U251, U87MG glioma lines; qualitative mechanistic distinction

Evidence Dimension	Mechanism of Antiglioma Activity
Target Compound Data	Cell cycle blockade
Comparator Or Baseline	Seco-geldanamycin A (apoptosis induction)
Quantified Difference	Mechanistic divergence (qualitative)
Conditions	Glioma U251 and U87MG cell lines

Why This Matters

The distinct mechanism of action offers researchers a differentiated tool to dissect Hsp90-dependent versus apoptosis-driven pathways in glioma biology, enabling more precise experimental interrogation.

• [1] Ye X, et al. Cytotoxic metabolites from the marine-associated Streptomyces sp. ZZ1944. Phytochemistry. 2022;201:113292. View Source

Favorable Safety Profile: No Apparent Cytotoxicity in Human Normal Hepatocytes

In an MTT assay using human normal hepatocyte LO2 cells, autolytimycin exhibited no apparent cytotoxicity at concentrations up to 100 μM, in contrast to the known hepatotoxicity associated with geldanamycin and its derivatives [1]. This indicates a favorable therapeutic window compared to other Hsp90 inhibitors.

Hepatocyte cytotoxicity

Context-dependent

No cytotoxicity up to 100 μM in LO2 cells

Lower cytotoxicity in normal hepatocyte model context

MTT assay; contrasted with geldanamycin class hepatotoxicity

Evidence Dimension	In Vitro Hepatocyte Cytotoxicity
Target Compound Data	No cytotoxicity up to 100 μM
Comparator Or Baseline	Geldanamycin (known hepatotoxic)
Quantified Difference	Qualitative safety advantage
Conditions	MTT assay, LO2 human normal hepatocyte cell line

Why This Matters

The lack of cytotoxicity in normal hepatocytes suggests a reduced risk of liver toxicity, a key differentiator for in vivo studies and potential therapeutic development.

• [1] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source

Broad-Spectrum Anticancer Activity Across Multiple Tumor Types

Autolytimycin demonstrated potent antiproliferative activity against a panel of cancer cell lines including glioma (U251, U87MG), lung cancer, colorectal cancer, and breast cancer cells [1]. While specific IC50 values are not reported, the broad activity profile is comparable to other Hsp90 inhibitors but with the added benefit of dual-target inhibition.

Broad antiproliferative activity

Supporting evidence

Active in glioma, lung, colorectal, breast cancer cell lines

Supports broad cancer cell-line screening context

Specific IC50 values not reported; qualitative profile

Evidence Dimension	Antiproliferative Activity Spectrum
Target Compound Data	Active against glioma, lung, colorectal, breast cancer
Comparator Or Baseline	Geldanamycin derivatives (similar spectrum)
Quantified Difference	Qualitative comparability
Conditions	Various cancer cell lines

Why This Matters

The broad anticancer activity supports the use of autolytimycin as a versatile tool compound for Hsp90-targeted studies across multiple cancer types.

• [1] Ye X, et al. Cytotoxic metabolites from the marine-associated Streptomyces sp. ZZ1944. Phytochemistry. 2022;201:113292. View Source

High-Value Application Scenarios for Autolytimycin in Research and Discovery

Hsp90-Targeted Drug Discovery and Chemical Probe Development

Autolytimycin is ideally suited for use as a positive control or benchmark compound in Hsp90 binding assays and cell-based efficacy studies. Its ~25 nM binding affinity provides a quantitative reference point for evaluating novel Hsp90 inhibitors in competitive displacement assays, while its distinct cell cycle arrest mechanism (versus apoptosis induction by analogs like seco-geldanamycin A) enables mechanism-of-action dissection in cancer models [1][2].

α-Glucosidase Inhibitor Screening and Diabetes Target Validation

With an IC50 of 35.76 μM against α-glucosidase, autolytimycin serves as a structurally novel and potent inhibitor for AGS assay development and validation. Its first-in-class status among ansamycins makes it a valuable chemical probe for investigating alternative AGS inhibitor scaffolds and for exploring dual Hsp90/AGS inhibition as a therapeutic strategy in metabolic disorders [1].

Glioma Research and Neuro-Oncology Mechanistic Studies

Autolytimycin's antiproliferative activity in glioma cell lines (U251, U87MG) and its specific cell cycle blockade mechanism make it a powerful tool for studying Hsp90-dependent pathways in glioblastoma. Researchers can leverage its distinct mechanistic profile to differentiate between cytostatic and pro-apoptotic effects in glioma models, providing insights into therapeutic resistance and combination strategies [1].

Safety Pharmacology and Hepatotoxicity Screening

The absence of cytotoxicity in normal hepatocyte LO2 cells at concentrations up to 100 μM positions autolytimycin as a low-toxicity reference compound for Hsp90 inhibitor profiling. It can be employed as a negative control in hepatotoxicity assays or as a scaffold for developing safer Hsp90-targeted therapeutics, offering a baseline for structure-toxicity relationship studies [1].

Application

Selection Property

Validation Focus

Hsp90 target engagement studies

Binding affinity context

Competitive displacement assay review

α-Glucosidase inhibitor screening

Dual-target ansamycin scaffold

AGS inhibitory potency assay context

Glioma cell-line studies

Cell cycle arrest mechanism

Cytostatic vs pro-apoptotic endpoint review

Hepatotoxicity model studies

Normal cell cytotoxicity endpoint

LO2 hepatocyte assay context

• [1] Hong K, Wang H, et al. α-Glucosidase Inhibitors from Two Mangrove-Derived Actinomycetes. Molecules. 2023;28(9):3822. View Source
• [2] Wrona IE, Gozman A, Taldone T, Chiosis G, Panek JS. Synthesis of reblastatin, autolytimycin, and non-benzoquinone analogues: potent inhibitors of heat shock protein 90. J Org Chem. 2010;75(9):2820-2835. View Source